molecular formula C14H8BrNO5 B3666483 4-bromo-2-formylphenyl 4-nitrobenzoate

4-bromo-2-formylphenyl 4-nitrobenzoate

Cat. No.: B3666483
M. Wt: 350.12 g/mol
InChI Key: NRHQVFRLPBOLPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-2-formylphenyl 4-nitrobenzoate (also referred to as 4-formyl-2-nitrophenyl 4-bromo benzoate or F4BrB in literature) is a nitroaromatic ester with a bromine substituent on the benzoate ring and a formyl group on the phenolic ring. It is synthesized via esterification of 4-bromobenzoic acid derivatives with 4-hydroxy-3-nitrobenzaldehyde, often using thionyl chloride and pyridine as catalysts . This compound has been studied for its structural and crystallographic properties, particularly in the context of intermolecular interactions (e.g., halogen bonding, C–H···O contacts) that influence its solid-state packing .

Properties

IUPAC Name

(4-bromo-2-formylphenyl) 4-nitrobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H8BrNO5/c15-11-3-6-13(10(7-11)8-17)21-14(18)9-1-4-12(5-2-9)16(19)20/h1-8H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRHQVFRLPBOLPY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)OC2=C(C=C(C=C2)Br)C=O)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H8BrNO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Crystallographic Differences

Key Compounds Compared:

4-Formyl-2-nitrophenyl 4-chlorobenzoate (F2ClB)

4-Formyl-2-nitrophenyl 3-nitro-2-methylbenzoate (Compound I)

Ethyl 4-nitrobenzoate

Property F4BrB (Target Compound) F2ClB Compound I Ethyl 4-Nitrobenzoate
Dihedral Angle 62.90° (between benzene rings) 19.55° 4.96° N/A (simpler ester)
Substituents Br (para), NO₂ (para) Cl (para), NO₂ (para) NO₂ (meta), CH₃ (ortho) NO₂ (para), ethyl ester
Crystal Packing Halogen (Br···O) interactions Weak C–H···O interactions Helical chains via C–H···O Not reported
Melting Point Not explicitly reported Not explicitly reported 398 K ~350–355 K

Analysis :

  • Dihedral Angles : The bromine substituent in F4BrB induces significant twisting (62.90°) between the aromatic rings, compared to 19.55° in F2ClB (chloro) and 4.96° in Compound I (methyl-nitro). This suggests that bulkier substituents (Br > Cl > CH₃) increase steric hindrance, altering molecular conformation .
  • Intermolecular Interactions : F4BrB exhibits Br···O halogen bonding, while Compound I relies on weak C–H···O interactions for helical chain formation . These differences impact solubility and thermal stability.
Key Comparisons:

Cholinesterase Inhibition: The 4-nitrobenzoate group (as in F4BrB) shows lower inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) compared to 3,4-dimethoxybenzoate derivatives. This highlights the role of electron-withdrawing (NO₂) vs. electron-donating (OCH₃) groups in pharmacological activity . Molecular docking studies suggest that the formyl group in F4BrB may form hydrogen bonds with catalytic residues, but the nitro group reduces binding affinity .

This underscores the positional sensitivity of nitro groups in biological systems .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-bromo-2-formylphenyl 4-nitrobenzoate
Reactant of Route 2
Reactant of Route 2
4-bromo-2-formylphenyl 4-nitrobenzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.